Cas no 2172048-68-7 (tert-butyl 3-(chlorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(chlorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate
• CAS No: 2172048-68-7
• MF: C₁₄H₂₆ClNO₄S
• MW: 339.878542423248
• CID: 6330235
• PubChem ID: 165557774
• Update Time: 2025-06-08

tert-butyl 3-(chlorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(chlorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate
• tert-butyl 3-[(chlorosulfonyl)methyl]-3-(propan-2-yl)piperidine-1-carboxylate
• 2172048-68-7
• EN300-1577839

• Inchi： 1S/C14H26ClNO4S/c1-11(2)14(10-21(15,18)19)7-6-8-16(9-14)12(17)20-13(3,4)5/h11H,6-10H2,1-5H3
• InChI Key： SHNIQDYBLPNCSZ-UHFFFAOYSA-N
• SMILES： ClS(CC1(CN(C(=O)OC(C)(C)C)CCC1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 339.1271072g/mol
• Monoisotopic Mass: 339.1271072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-(chlorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate

Research Brief on tert-butyl 3-(chlorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate (CAS: 2172048-68-7)

In recent years, the compound tert-butyl 3-(chlorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate (CAS: 2172048-68-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and functional groups, has shown promise as a key intermediate in the synthesis of novel bioactive compounds. The chlorosulfonyl and tert-butyl carboxylate moieties provide versatile reactivity, making it a valuable building block for drug discovery and development.

Recent studies have focused on the synthetic applications of this compound, particularly in the construction of sulfonamide derivatives, which are known for their broad pharmacological activities. Researchers have demonstrated its utility in the preparation of potential kinase inhibitors and protease modulators, highlighting its role in targeting various disease pathways. The compound's stability and reactivity under mild conditions further enhance its appeal for medicinal chemistry applications.

One notable advancement involves the use of tert-butyl 3-(chlorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate in the development of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry detailed its incorporation into a series of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study reported improved selectivity and potency profiles, attributed to the strategic placement of the chlorosulfonyl group, which facilitates optimal interactions with the enzyme's active site.

In addition to its role in inhibitor design, this compound has been explored in the context of prodrug development. Its ability to act as a protecting group for amines and its subsequent cleavage under physiological conditions make it a candidate for enhancing drug bioavailability. Recent preclinical studies have investigated its use in masking polar functional groups, thereby improving membrane permeability and overall pharmacokinetic properties of lead compounds.

Despite these promising applications, challenges remain in optimizing the synthetic routes for large-scale production of tert-butyl 3-(chlorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate. Current methodologies often involve multi-step processes with moderate yields, prompting ongoing research into more efficient catalytic systems and greener reaction conditions. Advances in flow chemistry and continuous manufacturing are expected to address these limitations in the near future.

Looking ahead, the versatility of this compound positions it as a valuable tool in the medicinal chemist's arsenal. Its applications span from fragment-based drug discovery to the development of targeted therapies for cancer and infectious diseases. As research continues to uncover new reactivities and biological activities, tert-butyl 3-(chlorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate is poised to play a pivotal role in the next generation of pharmaceutical innovations.